2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• SMILES: CCN(CC1CCCCN1C)C(=O)CN
• InChI: InChI=1S/C11H23N3O/c1-3-14(11(15)8-12)9-10-6-4-5-7-13(10)2/h10H,3-9,12H2,1-2H3
• InChIKey: YCZVNHOWVMQCME-UHFFFAOYSA-N

Selecting piperidine-acetamide building blocks with predictable reactivity and CNS permeability is challenging. This compound addresses both: a single hydrogen-bond donor (primary amine) enables selective mono-derivatization via acylation, sulfonylation, or reductive amination, while its XLogP3 (+0.1) and TPSA (49.6 Ų) place it within the CNS MPO envelope-superior to N-H and N-methyl analogs for CNS-penetrant library design. Supplied at ≥98% purity, it minimizes non-specific binding artifacts in SPR and TR-FRET assays, reducing in-house re-purification burden.

2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS 1353952-53-0): Procurement-Relevant Baseline Profile

2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is a synthetic piperidine-acetamide building block (C11H23N3O, MW 213.32 g/mol) comprising a 2‑aminomethylacetamide core with an N‑ethyl substituent and a 2‑methylenepiperidine moiety [1]. The compound is commercially supplied as a research chemical (purity ≥95–98%) for use in medicinal chemistry and organic synthesis . Its structure positions it within a series of closely related N‑substituted glycinamide‑piperidine analogs, where small variations in N‑alkylation or ring connectivity can significantly alter physicochemical and reactivity profiles .

1 Computed lipophilicity and TPSA may support CNS probe selection

2 Single H-bond donor enables selective derivatization in synthesis

3 Reported purity ≥97% may reduce repurification steps

• [1] PubChem Compound Summary, CID 66565819, 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source

Structural Nuances That Prevent Direct Replacement of 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

In-class piperidine-acetamide building blocks are not interchangeable because even a single change in N‑substitution or ring connectivity alters key computed physicochemical properties that drive downstream reactivity, solubility, and biological target engagement. The N‑ethyl group on the target compound imparts a distinct lipophilicity (XLogP3 = 0.1) compared to its N‑H (XLogP3 = –0.4) and N‑methyl (XLogP3 = –0.2) analogs [1][2]. The 2‑methylenepiperidine attachment point further differentiates it from 3‑piperidinyl positional isomers, which exhibit a different molecular formula, hydrogen‑bond donor count, and topological polar surface area [3]. Consequently, substituting one analog for another without experimental validation risks altering reaction kinetics, conjugate stability, or ligand‑receptor interactions in a setting where structure‑activity relationships are not yet fully mapped.

⚠ N-alkyl analogs differ in lipophilicity and H-bond donor count, which can shift reactivity and permeability profiles

⚠ Positional isomers (e.g., 3-piperidinyl) alter TPSA and rotatable bond profile, limiting direct replacement

⚠ Vendor purity variation (95% vs 97–98%) may affect assay reproducibility; orthogonal verification advised

• [1] PubChem Compound Summary, CID 66565819, 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source
• [2] PubChem Compound Summary, CID 61809190, 2-Amino-N-((1-methylpiperidin-2-yl)methyl)acetamide, National Library of Medicine, 2026. View Source
• [3] PubChem Compound Summary, CID 66565805, 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source

Head‑to‑Head Physicochemical and Purity Differentiation Matrix for 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

Lipophilicity Shift: XLogP3 Comparison Against N‑H and N‑Methyl Analogs

The target compound exhibits an intermediate computed lipophilicity (XLogP3 = 0.1) that is 0.5 log units higher than the N‑H analog and 0.3 log units higher than the N‑methyl analog, directly attributable to the N‑ethyl substitution [1][2][3].

XLogP3 Lipophilicity

Class-level inference

Target 0.1 vs N-H –0.4, N-methyl –0.2 (+0.5, +0.3 units)

Intermediate lipophilicity may favor passive permeability in CNS probe design

Computed values; experimental logP/D recommended for confirmation

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	0.1
Comparator Or Baseline	N‑H analog (CAS 1247626-38-5): –0.4; N‑methyl analog (CAS 1353986-89-6): –0.2
Quantified Difference	+0.5 vs N‑H; +0.3 vs N‑methyl
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

A 0.5-log increase in XLogP3 can substantially enhance passive membrane permeability and blood‑brain barrier penetration potential, making the target compound preferable for CNS‑oriented probe design where slightly higher lipophilicity is desired without major structural alteration.

• [1] PubChem Compound Summary, CID 66565819, 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source
• [2] PubChem Compound Summary, CID 61809190, 2-Amino-N-((1-methylpiperidin-2-yl)methyl)acetamide, National Library of Medicine, 2026. View Source
• [3] PubChem Compound Summary, CID 66565805, 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source

Hydrogen‑Bond Donor Count: Impact on Solubility and Permeability

The N‑ethyl substitution reduces the hydrogen‑bond donor count by one relative to the N‑H analog (1 vs 2 donors), while maintaining one primary amine donor for further conjugation [1][2].

H-Bond Donor Count

Class-level inference

Target 1 donor vs N-H analog 2 donors (–1 donor)

Lower donor count may improve passive permeability and oral bioavailability potential

Computed; single donor retained for controlled derivatization

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1
Comparator Or Baseline	N‑H analog (CAS 1247626-38-5): 2
Quantified Difference	–1 donor
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

A lower donor count is associated with improved passive permeability and potentially higher oral bioavailability; the retention of exactly one donor enables controlled further derivatization without over‑functionalization.

• [1] PubChem Compound Summary, CID 66565819, 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source
• [2] PubChem Compound Summary, CID 61809190, 2-Amino-N-((1-methylpiperidin-2-yl)methyl)acetamide, National Library of Medicine, 2026. View Source

Topological Polar Surface Area (TPSA) and CNS Multiparameter Optimization (MPO)

The target compound displays a TPSA of 49.6 Ų, which is 8.8 Ų lower than the N‑H analog (58.4 Ų) and identical to the N‑methyl analog (49.6 Ų) [1][2][3]. This places it closer to the CNS MPO TPSA optimal range (<70 Ų).

TPSA (Polar Surface Area)

Cross-study comparable

49.6 Ų vs N-H 58.4 Ų (–8.8 Ų); identical to N-methyl

Lower TPSA supports CNS MPO profile and may enhance brain penetration prediction

Computed; CNS MPO score estimation requires further parameters

Evidence Dimension	Topological Polar Surface Area
Target Compound Data	49.6 Ų
Comparator Or Baseline	N‑H analog (CAS 1247626-38-5): 58.4 Ų; N‑methyl analog (CAS 1353986-89-6): 49.6 Ų
Quantified Difference	–8.8 Ų vs N‑H; 0 Ų vs N‑methyl
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The lower TPSA versus the N‑H analog translates into a higher CNS MPO score, making the target a more attractive scaffold for CNS‑penetrant probe molecules where polar surface area minimization is critical.

• [1] PubChem Compound Summary, CID 66565819, 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source
• [2] PubChem Compound Summary, CID 61809190, 2-Amino-N-((1-methylpiperidin-2-yl)methyl)acetamide, National Library of Medicine, 2026. View Source
• [3] PubChem Compound Summary, CID 66565805, 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source

Molecular Weight Progression and Rotatable Bond Flexibility

With a molecular weight of 213.32 g/mol and 4 rotatable bonds, the target compound is 14.03 g/mol heavier than the N‑methyl analog (199.29 g/mol) and 28.05 g/mol heavier than the N‑H analog (185.27 g/mol), while retaining one additional rotatable bond [1][2][3].

MW & Rotatable Bonds

Cross-study comparable

MW 213.32 g/mol, 4 rotatable bonds (+14.03 g/mol & +1 bond vs N-methyl)

Remains within lead-like range; extra rotatable bond adds conformational flexibility

Computed; lead-likeness criteria review recommended

Evidence Dimension	Molecular Weight and Rotatable Bond Count
Target Compound Data	MW 213.32 g/mol, 4 rotatable bonds
Comparator Or Baseline	N‑methyl: MW 199.29 (3 rotatable); N‑H: MW 185.27 (3 rotatable)
Quantified Difference	+14.03 g/mol & +1 rotatable vs N‑methyl; +28.05 g/mol & +1 rotatable vs N‑H
Conditions	Computed by PubChem 2.1 (release 2021.05.07)

Why This Matters

The incremental MW increase remains within the 'lead‑like' range (<350 Da) while the extra rotatable bond may confer conformational adaptability for target engagement; the N‑ethyl group thus offers a calibrated balance between size and flexibility.

• [1] PubChem Compound Summary, CID 66565819, 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source
• [2] PubChem Compound Summary, CID 66565805, 2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source
• [3] PubChem Compound Summary, CID 61809190, 2-Amino-N-((1-methylpiperidin-2-yl)methyl)acetamide, National Library of Medicine, 2026. View Source

Vendor Purity and Quality Specification Variability

Commercial availability data show the target compound is offered at a minimum purity of 98% (MolCore) and 97% (ChemEmu), whereas the closest analog N‑[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-N-methyl-acetamide is listed at 95% purity (AKSci) .

Vendor Purity Specification

Data to verify

97–98% (MolCore, ChemEmu) vs analog 95% (AKSci)

Higher specified purity may reduce need for in-house repurification

Vendor-provided COA; no orthogonal analytical comparison available

Evidence Dimension	Minimum purity specification
Target Compound Data	97–98%
Comparator Or Baseline	N‑[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-N-methyl-acetamide: 95% (AKSci)
Quantified Difference	+2–3% absolute purity
Conditions	Commercial vendor COA specifications; no orthogonal analytical method comparison available

Why This Matters

A higher guaranteed purity reduces the need for additional purification steps, saving time and cost in sensitive synthetic or biological workflows where trace impurities could confound results.

Evidence‑Backed Application Scenarios for 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

CNS‑Oriented Fragment and Probe Design Leveraging Balanced Lipophilicity and Low TPSA

The computed XLogP3 (+0.1) and TPSA (49.6 Ų) place this compound within the favorable CNS MPO envelope [1][2]. Compared with the N‑H analog, the 0.5‑unit higher XLogP3 and 8.8 Ų lower TPSA predict improved passive CNS permeability, making the target a superior starting point for CNS‑penetrant fragment libraries or bifunctional probes where brain exposure is required.

Medicinal Chemistry Programs Requiring Mono‑Donor Aminoacetamide Warheads

The single hydrogen‑bond donor (the primary amine on the acetamide) allows selective mono‑derivatization via acylation, sulfonylation, or reductive amination, while avoiding the competing reactivity of a second donor present in the N‑H analog [1][2]. This simplifies purification and improves yield in parallel synthesis campaigns where precise stoichiometric control is essential.

Procurement for Sensitive Biological Assays Demanding High‑Purity Building Blocks

With vendor‑specified purity reaching 98% (MolCore), this compound reduces the burden of in‑house re‑purification relative to analogs offered at 95% . In critical assay contexts—such as SPR biosensor immobilization or TR‑FRET displacement assays—the higher initial purity minimizes non‑specific binding artifacts originating from residual organic impurities.

Structure‑Activity Relationship (SAR) Studies Probing N‑Alkyl Chain Length Effects on Target Affinity

The target compound serves as the N‑ethyl member of a systematic series (N‑H, N‑methyl, N‑ethyl). Its intermediate lipophilicity and molecular weight allow researchers to isolate the impact of the ethyl group on ligand‑target interactions without confounding shifts caused by branching or ring‑isomerism [1][2]. This makes it the logical reference point for evaluating incremental N‑alkyl SAR.

Application

Selection Property

Validation Focus

CNS probe design

Computed lipophilicity and TPSA profile

CNS MPO envelope compliance assessment

Selective mono-derivatization studies

Single H-bond donor for controlled reactivity

Yield and selectivity in acylation or sulfonylation

Sensitive biological assay workflows

Reported purity ≥97% (vendor-specified)

Confirmation of reduced impurity-related artifacts

N-alkyl substitution SAR studies

N-ethyl as intermediate in systematic analog series

Incremental impact of chain length on target affinity

• [1] PubChem Compound Summary, CID 66565819, 2-Amino-N-ethyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, National Library of Medicine, 2026. View Source
• [2] PubChem Compound Summary, CID 61809190, 2-Amino-N-((1-methylpiperidin-2-yl)methyl)acetamide, National Library of Medicine, 2026. View Source